N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H11ClFNO3/c16-10-2-3-12(11(17)8-10)18-15(19)9-1-4-13-14(7-9)21-6-5-20-13/h1-4,7-8H,5-6H2,(H,18,19)
• InChI Key: QWMKVNQIFVAIFW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as CFM-2, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience and pain management.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide works by binding to a specific site on the Nav1.7 sodium channel, which prevents the channel from opening and transmitting pain signals. This mechanism of action is different from that of traditional painkillers, which often target multiple pain pathways and can cause side effects such as addiction and tolerance.
Biochemical and Physiological Effects:
Studies have shown that this compound is highly selective for Nav1.7 and has minimal effects on other sodium channels. This selectivity makes this compound a potentially safer alternative to traditional painkillers. Additionally, this compound has been shown to be effective in reducing pain in animal models of neuropathic pain and inflammatory pain.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for lab experiments, including its high selectivity for Nav1.7 and its ability to target specific pain pathways. However, this compound has limitations as well, including its relatively short half-life and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide research, including the development of more potent and selective analogs, the optimization of pharmacokinetic properties, and the evaluation of its safety and efficacy in human clinical trials. Additionally, this compound may have potential applications in other fields, such as the treatment of epilepsy and other neurological disorders.
In conclusion, this compound is a promising compound that has the potential to revolutionize the field of pain management. Its selective inhibition of Nav1.7 makes it a safer alternative to traditional painkillers, and its potential applications in other fields make it an exciting area of research for the future.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxine with 4-chloro-2-fluoroaniline. The resulting product is then treated with acetic anhydride to obtain the final compound. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential use as a pain management drug. It has been shown to selectively inhibit the activity of Nav1.7, a voltage-gated sodium channel that is involved in the transmission of pain signals. This makes this compound a promising candidate for the development of new analgesics that can target specific pain pathways without causing unwanted side effects.